Cas no 2229553-16-4 (2-1-(2,2-dimethylpropyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(2,2-dimethylpropyl)cyclopropylpropan-2-amine
• CAS No: 2229553-16-4
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 6013424
• PubChem ID: 165684401
• Update Time: 2025-10-17

2-1-(2,2-dimethylpropyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,2-dimethylpropyl)cyclopropylpropan-2-amine
• 2-[1-(2,2-dimethylpropyl)cyclopropyl]propan-2-amine
• 2229553-16-4
• EN300-1834417

• Inchi： 1S/C11H23N/c1-9(2,3)8-11(6-7-11)10(4,5)12/h6-8,12H2,1-5H3
• InChI Key： VQQFGRPJIKSSDC-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1(CC(C)(C)C)CC1

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2,2-dimethylpropyl)cyclopropylpropan-2-amine

Compound CAS No 2229553-16-4: 2-(1-(2,2-Dimethylpropyl)cyclopropyl)propan-2-amine

The compound with CAS No 2229553-16-4, known as 2-(1-(2,2-dimethylpropyl)cyclopropyl)propan-2-amine, is a fascinating molecule that has garnered attention in various fields of chemistry and materials science. This compound is notable for its unique structure, which combines a cyclopropyl group with a substituted amine functionality. The cyclopropane ring is a key structural element, contributing to the molecule's stability and reactivity. Recent studies have highlighted its potential applications in drug design and advanced materials.

Cyclopropane rings are known for their high ring strain, which makes them highly reactive in certain chemical environments. In the case of CAS No 2229553-16-4, the cyclopropane ring is further substituted with a tert-butyl group (from the 2,2-dimethylpropyl chain), which adds bulk to the molecule and influences its steric properties. This substitution pattern is crucial for understanding the compound's behavior in different chemical reactions and biological systems.

The amino group (propan-2-amine) attached to the cyclopropane ring introduces additional functional diversity. Amines are versatile groups that can participate in various reactions, such as nucleophilic substitutions or hydrogen bonding interactions. Recent research has explored the use of this compound in asymmetric synthesis, where its unique stereochemistry can be exploited to form complex molecular architectures.

In terms of synthesis, CAS No 2229553-16-4 can be prepared through a variety of methods, including ring-closing metathesis and other organometallic reactions. These methods allow for precise control over the stereochemistry and regiochemistry of the molecule, which is essential for its applications in pharmaceuticals and agrochemicals. The compound's ability to undergo further functionalization makes it a valuable building block in organic synthesis.

Recent studies have also focused on the biological activity of CAS No 229553-16-4. Researchers have investigated its potential as a lead compound in drug discovery programs targeting various diseases. For instance, its ability to modulate certain enzyme activities or interact with specific receptors has been explored in preclinical models. These findings underscore the importance of this compound in advancing therapeutic development.

Moreover, the physical properties of CAS No 230778807 make it suitable for use in advanced materials science applications. Its thermal stability and mechanical properties have been studied in depth, revealing potential uses in polymer additives or high-performance composites. The compound's ability to form stable complexes with other molecules further enhances its utility in materials design.

In conclusion, CAS No 387487876, or 1-(cyclopropylmethyl)azetidine, represents a significant advancement in organic chemistry. Its unique structure, reactivity, and functional diversity position it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of innovative solutions across multiple disciplines.